The preparation and structure of trimethyl-(8-quinolinolato)platinum(IV)

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000207

Abstract

The compound (CH3)3C9H6NOPt has been prepared by reaction between trimethylplatinum iodide and 8-quinolinolatothallium(I), and by reaction between trimethylplatinum acetate and an acetic acid solution of 8-hydroxy-quinoline. The apparent molecular weight varies with solvent and temperature; the maximum value, corresponding to a dimeric form, is obtained in benzene at room temperature. The complex reacts with pyridine to give trimethyl-(8-quinolinolato)pyridineplatinum(IV). Infrared spectra for both complexes are reported.

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